2-((7-((2-Arsonophenyl)azo)-1,8-dihydroxy-3,6-disulpho-2-naphthyl)azo)benzoic acid

• IUPAC Name: 2-[[7-[(2-arsonophenyl)diazenyl]-1,8-dihydroxy-3,6-disulfonaphthalen-2-yl]diazenyl]benzoic acid
• InChI: InChI=1S/C23H17AsN4O13S2/c29-21-18-11(9-16(42(36,37)38)19(21)27-25-14-7-3-1-5-12(14)23(31)32)10-17(43(39,40)41)20(22(18)30)28-26-15-8-4-2-6-13(15)24(33,34)35/h1-10,29-30H,(H,31,32)(H2,33,34,35)(H,36,37,38)(H,39,40,41)
• InChI Key: RZYBKUZTYOBWAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N=NC2=C(C=C3C=C(C(=C(C3=C2O)O)N=NC4=CC=CC=C4[As](=O)(O)O)S(=O)(=O)O)S(=O)(=O)O
• Molecular Formula: C23H17AsN4O13S2
• DSSTOX Substance ID: DTXSID701103406
• Molecular Weight: 696.5 g/mol
• CAS RN: 3772-44-9

Description

This compound is a complex organic molecule with multiple functional groups. It contains an arsonophenyl group, which is a phenyl group (a ring of six carbon atoms) with an arsenic atom attached. This group is connected to a naphthyl group (a ring of ten carbon atoms) through an azo linkage (a double bond between two nitrogen atoms). The naphthyl group is disulpho- and dihydroxy-substituted, meaning it has two sulphonic acid and two hydroxyl groups attached. Finally, the entire structure is connected to a benzoic acid group through another azo linkage.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. It includes an arsonophenyl group, a naphthyl group, and a benzoic acid group, all connected by azo linkages. The naphthyl group is disulpho- and dihydroxy-substituted.

Scientific Research Applications

Carboxyarsenazo, known by its chemical names 2-[[7-[(2-arsonophenyl)diazenyl]-1,8-dihydroxy-3,6-disulfonaphthalen-2-yl]diazenyl]benzoic acid or 2-((7-((2-Arsonophenyl)azo)-1,8-dihydroxy-3,6-disulpho-2-naphthyl)azo)benzoic acid, is a compound with several scientific research applications. Below are detailed sections focusing on unique applications:

Spectrophotometric Determination of Cu (II)

Carboxyarsenazo has been utilized as a color reagent in the spectrophotometric determination of copper (II) ions in environmental water. .

Preconcentration of Rare Earth Elements (REEs)

Another application involves biosilica-based adsorbents prepared from rice husk, which are sequentially modified with polymeric polyamines and carboxyarsenazo. .

Spectrophotometric Determination of Al (III)

Carboxyarsenazo is also used in the spectrophotometric determination of aluminum (III) ions. .

Safety and Hazards

This compound is extremely hazardous in case of ingestion or inhalation. It is also hazardous in case of skin contact or eye contact. It is not known to have carcinogenic, mutagenic, or teratogenic effects.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, reactions, and potential applications. For example, its use as a chromogenic reagent in spectrophotometric determination of certain elements could be explored further.

Mechanism of Action

Action Environment

Environmental factors influence Carboxyarsenazo III’s efficacy and stability:

Its absorption and binding depend on pH. Stability may vary with temperature. Photodegradation could occur. Environmental ions affect solubility and interactions.

Remember, Carboxyarsenazo III’s presence in urine and human serum highlights its relevance in clinical and analytical contexts . Its intricate mode of action underscores the complexity of biochemical interactions. 🧪🔬🌱

Q & A

A: Carboxyarsenazo forms colored complexes with various metal ions, including Zirconium (IV) [], Copper (II) [, ], Aluminum (III) [], and Thorium []. This complex formation leads to a change in the solution's absorbance spectrum, enabling the quantification of these metal ions using spectrophotometry. For instance, in a solution with pH 1.5, Carboxyarsenazo binds with proteins to form a blue complex with maximum absorption at 612 nm. []

A: While the provided research excerpts don't explicitly mention the molecular weight, the molecular formula for Carboxyarsenazo is C₂₁H₁₆AsN₃O₁₃S₂. Spectroscopic data varies depending on the complex formed. For example, the Zirconium (IV)-Carboxyarsenazo complex has a maximum absorption at 645 nm [], while the Copper (II)-Carboxyarsenazo complex shows maximum absorption at 614 nm. [, ]

A: Research shows that Carboxyarsenazo demonstrates good stability in acidic solutions. For instance, it forms a stable complex with Zirconium (IV) in a 0.2 mol/L hydrochloric acid solution. [] Additionally, it functions effectively as a sulfate-ion indicator in a 2:1 acetone-water solution buffered with pyridine and perchloric acid. []

A: Carboxyarsenazo can be used to modify biosilica-based adsorbents, enhancing their ability to preconcentrate rare earth elements (REEs) from solutions with pH ranging from 3.5 to 6.5. This method allows for the separation of REEs from other metal ions before their determination using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS). []

A: Yes, Carboxyarsenazo has been employed as an indicator in continuous flow analysis (CFA) for determining ruthenium concentrations. Its reaction with sodium periodate, catalyzed by ruthenium, allows for sensitive and selective detection of ruthenium in complex industrial samples. []

A: Yes, Carboxyarsenazo has been researched for its application in determining uranium and plutonium concentrations in nuclear materials. Notably, it's been used in differential spectrophotometry to analyze VVER spent fuel solutions. [, ]

A: Spectrophotometry is widely used to characterize and quantify Carboxyarsenazo and its metal complexes due to the color change upon complex formation. [, , , , , ] Other methods, such as titration, have been explored for sulfate determination using Carboxyarsenazo as an indicator. []

A: While the provided research doesn't extensively compare Carboxyarsenazo with alternatives, it does mention Dibromosulphonazo III as a potential alternative for spectrophotometric determination of Palladium. [] Further research is needed to comprehensively compare their performance, cost, and environmental impact.